![molecular formula C14H18N2O B4856067 N-cyclopropyl-2-(3,4-dihydro-1(2H)-quinolinyl)acetamide](/img/structure/B4856067.png)
N-cyclopropyl-2-(3,4-dihydro-1(2H)-quinolinyl)acetamide
Overview
Description
N-cyclopropyl-2-(3,4-dihydro-1(2H)-quinolinyl)acetamide, also known as CPQA, is a chemical compound with potential therapeutic applications. It belongs to the class of quinoline derivatives and has been studied for its pharmacological properties.
Mechanism of Action
N-cyclopropyl-2-(3,4-dihydro-1(2H)-quinolinyl)acetamide acts by inhibiting the activity of specific enzymes and receptors in the body, leading to a reduction in inflammation, pain, and tumor growth. It has been shown to target multiple pathways involved in various diseases, making it a promising candidate for future drug development.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the body. It has been shown to decrease the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines, leading to a reduction in inflammation. It has also been shown to induce apoptosis in cancer cells, leading to a reduction in tumor growth.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-2-(3,4-dihydro-1(2H)-quinolinyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for specific targets. However, its complex synthesis process and limited availability can make it challenging to use in large-scale experiments.
Future Directions
There are several future directions for N-cyclopropyl-2-(3,4-dihydro-1(2H)-quinolinyl)acetamide research, including further investigation of its potential therapeutic applications in various fields of medicine. Additional studies are needed to determine its safety and efficacy in humans, as well as its potential for drug development. The development of new synthesis methods and optimization of existing methods could also improve its availability and usefulness in lab experiments.
Scientific Research Applications
N-cyclopropyl-2-(3,4-dihydro-1(2H)-quinolinyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and immunology. It has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties.
properties
IUPAC Name |
N-cyclopropyl-2-(3,4-dihydro-2H-quinolin-1-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O/c17-14(15-12-7-8-12)10-16-9-3-5-11-4-1-2-6-13(11)16/h1-2,4,6,12H,3,5,7-10H2,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNDVZOSRSMLQSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)CC(=O)NC3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.